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Compound of Interest

Compound Name: L-Arabinopyranose-13C

Cat. No.: B12394406 Get Quote

Essential Safety and Handling Guide for L-
Arabinopyranose-13C
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of L-Arabinopyranose-13C. As a stable isotope-labeled sugar, L-Arabinopyranose-
13C is classified as a non-hazardous substance. The primary safety concerns are associated

with the physical nature of the fine powder, which can pose a risk of dust inhalation and mild

eye irritation. Adherence to standard laboratory safety protocols is essential to ensure a safe

working environment.

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure to airborne particulates and ensure safe handling, the following personal

protective equipment and engineering controls are mandatory.

Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing
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PPE Category Item Specifications Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-2010

certified

Protects eyes from

airborne dust

particles.

Hand Protection Nitrile or Latex Gloves
Standard laboratory

grade

Prevents direct skin

contact and

contamination of the

product.

Body Protection Laboratory Coat
Standard length, fully

buttoned

Protects clothing and

skin from potential

spills.

Respiratory Protection
N95 Dust Mask

(recommended)
NIOSH-approved

Recommended when

weighing or handling

large quantities of

powder outside of a

ventilated enclosure to

minimize inhalation of

dust.

Engineering Controls
Control Type Description Purpose

Ventilation Work in a well-ventilated area.
Minimizes the concentration of

airborne dust.

Containment
Chemical Fume Hood or

Powder Weighing Station

Recommended for all weighing

and transfer operations to

capture airborne particles at

the source.

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to the following procedural steps will ensure the safe and efficient handling of L-
Arabinopyranose-13C.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a chemical spill kit is readily accessible.

Don all required personal protective equipment (PPE) as outlined in the table above.

Weighing and Handling:

Whenever possible, perform all weighing and handling of the powder within a chemical

fume hood or a specialized powder weighing station to minimize dust generation.

Use anti-static weigh boats or an anti-static gun to prevent the powder from scattering due

to static electricity.

Handle the container with care to avoid creating airborne dust.

Use a clean, dedicated spatula for transferring the powder.

Close the container tightly immediately after use.

Spill Cleanup:

For small, dry spills, gently wipe the area with a damp cloth or paper towel to avoid

creating dust.

For larger spills, carefully scoop the bulk of the powder into a designated waste container.

Clean the spill area with a wet cloth or paper towel to remove any remaining residue.

Place all cleanup materials in a sealed bag for disposal.

Disposal Plan
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L-Arabinopyranose-13C is considered a non-hazardous waste. However, all disposal must

comply with local, state, and federal regulations.

Waste Type Disposal Procedure

Uncontaminated L-Arabinopyranose-13C

Dispose of in the regular laboratory trash,

unless institutional or local regulations require

otherwise.

Contaminated L-Arabinopyranose-13C (with

hazardous materials)

Dispose of as hazardous waste, following all

institutional and regulatory guidelines for the

specific contaminant.

Empty Containers

Rinse with a suitable solvent (e.g., water), allow

to dry, and dispose of in the regular trash.

Deface the label before disposal.

Contaminated PPE
Dispose of gloves and other disposable PPE in

the regular trash after use.

Logical Workflow for Handling L-Arabinopyranose-
13C
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Workflow for Handling L-Arabinopyranose-13C

1. Preparation

2. Handling (in Fume Hood/Enclosure)

3. Post-Handling & Cleanup

4. Disposal

Clean Work Area

Don PPE:
- Lab Coat
- Gloves

- Safety Glasses

Weigh Powder

Proceed to handling

Transfer to Vessel

Dissolve in Solvent

Clean Spatula & Glassware

Experiment complete

Wipe Down Work Area

Doff PPE

Dispose of Solid Waste
& Empty Containers

Final cleanup

Dispose of Used PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of L-Arabinopyranose-13C.
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To cite this document: BenchChem. [Personal protective equipment for handling L-
Arabinopyranose-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394406#personal-protective-equipment-for-
handling-l-arabinopyranose-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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